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Compound of Interest

3-Ethoxy-2-
Compound Name: o
(methylsulfonyl)acrylonitrile

cat. No.: B1167598

CAS Number: 104007-26-3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile, a specialized chemical compound. Due to the limited publicly
available data on this specific molecule, this document focuses on its fundamental properties, a
proposed synthetic pathway based on established chemical reactions, and its potential
applications in drug discovery, drawing parallels with structurally related compounds.

Chemical Identity and Physicochemical Properties

3-Ethoxy-2-(methylsulfonyl)acrylonitrile is an organic compound featuring a unique
combination of functional groups: an ethoxy group, a methylsulfonyl group, and a nitrile group,
all attached to an acrylonitrile backbone. These functionalities impart specific chemical
characteristics that are valuable in organic synthesis and medicinal chemistry.

Table 1: Physicochemical Properties of 3-Ethoxy-2-(methylsulfonyl)acrylonitrile
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Property Value Source
CAS Number 104007-26-3 Chemical Supplier Catalogs
Molecular Formula CeHsNOsS Chemical Supplier Catalogs
Molecular Weight 175.21 g/mol Chemical Supplier Catalogs
Not specified in available
Appearance ] N/A
literature
Boiling Point 165.00°C - 168.00°C abc Gute Chemie[1]
) ) Not specified in available
Melting Point ) N/A
literature

N Not specified in available
Solubility iterat N/A
iterature

Proposed Synthesis Methodology

While a specific, detailed experimental protocol for the synthesis of 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile is not readily available in published literature, a plausible and
efficient synthetic route can be proposed. This route is based on the well-established
Knoevenagel condensation reaction, a fundamental method in organic chemistry for the
formation of carbon-carbon double bonds.

The proposed synthesis involves the reaction of methylsulfonylacetonitrile with triethyl
orthoformate. Methylsulfonylacetonitrile serves as the active methylene compound, providing
the carbon atom that will be doubly bonded in the final product. Triethyl orthoformate acts as
the carbonyl equivalent, providing the ethoxy-substituted carbon of the double bond.

Experimental Protocol: Proposed Knoevenagel
Condensation

Objective: To synthesize 3-Ethoxy-2-(methylsulfonyl)acrylonitrile.
Materials:

o Methylsulfonylacetonitrile
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Triethyl orthoformate

Acetic anhydride

Anhydrous, inert solvent (e.g., toluene, dioxane)

Basic catalyst (e.g., piperidine, sodium ethoxide)

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, etc.)
Heating and stirring apparatus

Purification equipment (e.g., distillation apparatus, chromatography columns)

Procedure:

Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen or argon), equip a round-
bottom flask with a magnetic stirrer, a reflux condenser, and a dropping funnel.

Reagent Addition: Charge the flask with methylsulfonylacetonitrile and the anhydrous
solvent.

Catalyst Introduction: Add a catalytic amount of a suitable base to the mixture.
Condensation: While stirring, add triethyl orthoformate dropwise to the reaction mixture.

Reaction Progression: Heat the mixture to reflux and monitor the reaction's progress using
an appropriate analytical technique, such as thin-layer chromatography (TLC) or gas
chromatography (GC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the
reaction by adding a suitable reagent, such as a dilute acid, to neutralize the basic catalyst.

Extraction: Extract the product into an organic solvent. Wash the organic layer with brine and
dry it over an anhydrous drying agent (e.g., sodium sulfate, magnesium sulfate).

Purification: Remove the solvent under reduced pressure. Purify the crude product by a
suitable method, such as vacuum distillation or column chromatography, to obtain pure 3-
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Ethoxy-2-(methylsulfonyl)acrylonitrile.

Diagram 1: Proposed Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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